Cas no 63659-59-6 (2-(4-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(4-methoxyphenyl)ethane-1-thiol
• CAS No: 63659-59-6
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD11521131
• CID: 3375853
• PubChem ID: 12400612
• Update Time: 2025-05-20

2-(4-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANETHIOL, 4-METHOXY-
• 2-(4-methoxyphenyl)ethane-1-thiol
• OUUYFVMQRFVQNJ-UHFFFAOYSA-N
• AKOS006324958
• SCHEMBL1255034
• 4-meth oxybenzylmethanethiol
• EN300-1249201
• CS-0302808
• 63659-59-6
• 2-(4-Methoxyphenyl)ethanethiol
• starbld0042673
• (4-methoxyphenyl) 2-mercapto ethane

• MDL： MFCD11521131
• Inchi： 1S/C9H12OS/c1-10-9-4-2-8(3-5-9)6-7-11/h2-5,11H,6-7H2,1H3
• InChI Key： OUUYFVMQRFVQNJ-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)ethane-1-thiol

Introduction to 2-(4-methoxyphenyl)ethane-1-thiol (CAS No. 63659-59-6)

2-(4-methoxyphenyl)ethane-1-thiol, also known by its CAS number 63659-59-6, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a thiol group (-SH) and a methoxyphenyl moiety, making it an interesting subject for both academic research and industrial applications.

The chemical formula of 2-(4-methoxyphenyl)ethane-1-thiol is C₉H₁₂O₂S, and its molecular weight is approximately 180.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic sulfurous odor. Its physical and chemical properties, such as solubility in various solvents and reactivity with different functional groups, make it a valuable reagent in synthetic chemistry.

In the realm of organic synthesis, 2-(4-methoxyphenyl)ethane-1-thiol serves as an important building block for the preparation of more complex molecules. The thiol group can participate in various reactions, including nucleophilic substitution, Michael addition, and thiol-disulfide exchange reactions. These reactions are crucial for the synthesis of bioactive compounds, pharmaceutical intermediates, and materials with specific functional properties.

Recent research has highlighted the potential of 2-(4-methoxyphenyl)ethane-1-thiol in the development of new therapeutic agents. For instance, studies have shown that compounds containing thiol groups can exhibit antioxidant properties, which are beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The methoxyphenyl moiety in 2-(4-methoxyphenyl)ethane-1-thiol further enhances its biological activity by modulating its lipophilicity and receptor binding affinity.

In the pharmaceutical industry, 2-(4-methoxyphenyl)ethane-1-thiol is used as an intermediate in the synthesis of drugs targeting various disease states. One notable application is in the development of antiviral agents. Thiol-containing compounds have been shown to inhibit viral replication by interfering with key viral enzymes or by modulating host cell signaling pathways. This makes 2-(4-methoxyphenyl)ethane-1-thiol a promising candidate for the design of novel antiviral therapies.

Beyond its pharmaceutical applications, 2-(4-methoxyphenyl)ethane-1-thiol has found use in materials science. The compound can be incorporated into polymers to impart specific functional properties, such as improved mechanical strength, enhanced thermal stability, or increased biocompatibility. These properties are particularly valuable in the development of advanced materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of chemicals is an increasingly important consideration in their use and development. Studies on the environmental fate and toxicity of 2-(4-methoxyphenyl)ethane-1-thiol have shown that it has low toxicity to aquatic organisms and degrades readily under environmental conditions. This makes it a relatively safe compound for industrial use, provided that appropriate handling and disposal practices are followed.

In conclusion, 2-(4-methoxyphenyl)ethane-1-thiol (CAS No. 63659-59-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties of this compound, its importance in the fields of chemistry, biology, and pharmaceuticals is likely to grow even further.